Cas no 1604438-24-5 ((1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol)

• Product Name: (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol
• CAS No: 1604438-24-5
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• MDL: MFCD34600380
• CID: 5606679
• PubChem ID: 102948752
• Update Time: 2025-05-26

(1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1604438-24-5
• EN300-9814392
• (1R)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol
• (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol

• MDL： MFCD34600380
• Inchi： 1S/C11H15BrO3/c1-3-14-7-15-11-6-9(12)4-5-10(11)8(2)13/h4-6,8,13H,3,7H2,1-2H3/t8-/m1/s1
• InChI Key： CLMNIOTXJDBKRX-MRVPVSSYSA-N
• SMILES： BrC1C=CC(=C(C=1)OCOCC)[C@@H](C)O

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Additional information on (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol

Chemical Profile of (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol (CAS No. 1604438-24-5)

(1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol, identified by its CAS number 1604438-24-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenyl ethers, characterized by its unique structural features that include a bromine substituent and ethoxymethoxy functional groups. The stereochemistry at the chiral center, specifically the (1R) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The< strong> molecular structure of (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol consists of a phenyl ring substituted with a bromine atom at the 4-position and an ethoxymethoxy group at the 2-position. This arrangement creates a molecule with potential for diverse biological activities, making it a valuable scaffold for drug discovery. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity and binding affinity to various biological receptors.

In recent years, there has been a growing interest in phenyl ether derivatives due to their< strong> pharmacological potential. These compounds have been explored for their roles in modulating neurological disorders, inflammatory responses, and even in oncology. The bromine substituent in (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol not only contributes to its lipophilicity but also serves as a handle for further chemical modifications, enabling the synthesis of more complex derivatives with enhanced therapeutic properties.

One of the most compelling aspects of this compound is its< strong> stereochemical specificity. The (1R) configuration at the chiral center is critical for its biological activity, as enantiomers often exhibit different pharmacological effects. This has led researchers to investigate the< strong> enantioselective synthesis of (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol to ensure that only the active enantiomer is produced. Advances in asymmetric catalysis have made it possible to achieve high enantiomeric purity, which is essential for pharmaceutical applications.

The< strong> ethoxymethoxy group in the molecule is another key feature that contributes to its versatility. This group can participate in hydrogen bonding interactions, making it an excellent candidate for designing molecules that interact with specific biological targets. Additionally, the ethoxymethoxy group can be easily modified or removed through various chemical reactions, allowing for further optimization of the compound's pharmacokinetic properties.

Recent studies have highlighted the< strong> potential applications of (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by the aggregation of misfolded proteins, and phenyl ether derivatives have shown promise in inhibiting these aggregations. The bromine substituent and ethoxymethoxy group work synergistically to enhance binding affinity to amyloid-beta plaques and tau proteins, respectively.

In addition to its neurological applications, (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol has also been explored for its< strong> anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. By modulating inflammatory pathways, this compound may offer therapeutic benefits in these conditions. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta), thereby reducing inflammation.

The< strong> synthetic pathways for (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol have been optimized to ensure high yield and purity. One common approach involves the use of chiral auxiliaries or catalysts to achieve enantioselective synthesis. These methods allow for the efficient production of the desired enantiomer while minimizing side reactions. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes that reduce waste and energy consumption.

The< strong> analytical techniques used to study (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol include nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the compound's structure, purity, and stability. NMR spectroscopy is particularly useful for confirming the stereochemistry of the chiral center, while MS helps determine the molecular weight and fragmentation patterns.

In conclusion, (1R)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-oL (CAS No. 1604438245) is a promising compound with significant< strong> pharmacological potential. Its unique structural features make it an excellent candidate for further research in drug discovery, particularly in treating neurological disorders and inflammation. With continued advancements in synthetic chemistry and analytical techniques, this compound is poised to play a vital role in future therapeutic strategies.